Cas no 877637-04-2 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate)

• Product name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate
• CAS No: 877637-04-2
• MF: C₁₉H₁₆N₂O₅S
• MW: 384.405743598938
• CID: 6576215

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2-phenoxypropanoate

• Inchi： 1S/C19H16N2O5S/c1-13(25-14-6-3-2-4-7-14)18(23)26-17-11-24-15(10-16(17)22)12-27-19-20-8-5-9-21-19/h2-11,13H,12H2,1H3
• InChI Key： BUTKFWWYSVJZCO-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C(OC1=CC=CC=C1)C

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate

Recent Advances in the Study of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate (CAS: 877637-04-2)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate (CAS: 877637-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 877637-04-2, which combines a pyranone core with a pyrimidine sulfanyl moiety and a phenoxypropanoate side chain. This structural complexity allows for diverse interactions with biological targets, making it a promising candidate for drug development. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation and electronic properties.

In vitro and in vivo studies have demonstrated that 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. Notably, its ability to modulate key signaling molecules such as NF-κB and COX-2 suggests potential applications in treating chronic inflammatory diseases. Furthermore, preliminary data indicate that this compound may also possess anticancer properties by inducing apoptosis in certain cancer cell lines.

Mechanistic investigations have revealed that the pyrimidine sulfanyl group plays a critical role in the compound's bioactivity, facilitating interactions with cysteine residues in target proteins. The phenoxypropanoate moiety, on the other hand, contributes to the compound's pharmacokinetic properties, enhancing its stability and bioavailability. These findings have spurred further optimization efforts to improve the compound's efficacy and reduce potential off-target effects.

Despite these promising results, challenges remain in the clinical translation of 877637-04-2. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-phenoxypropanoate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and unique structural attributes position it as a valuable lead compound for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.